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Compound of Interest

Compound Name: Angiostat

Cat. No.: B1168228 Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring safety and

environmental protection. When addressing the disposal of a substance referred to as

"Angiostat," it is crucial to first accurately identify the chemical composition. The name

"Angiostat" is not consistently used in scientific literature and may be a brand name, a

research code, or a potential misspelling of another drug.

Our research indicates two primary possibilities for the identity of "Angiostat":

Angistat: A brand name for medication containing Nitroglycerin, a vasodilator used to treat

angina.

Orlistat: A lipase inhibitor used for weight management, with a phonetically similar name.

Given this ambiguity, this document provides comprehensive disposal procedures for both

Nitroglycerin and Orlistat. It is imperative that researchers confirm the precise identity of their

substance before proceeding with any disposal protocol. Consultation with your institution's

Environmental Health and Safety (EHS) department is mandatory.

Section 1: Disposal of Angistat (Nitroglycerin)
Nitroglycerin in its pure form is a P-listed hazardous waste (P081) due to its reactivity.

However, the U.S. Environmental Protection Agency (EPA) has clarified that most medicinal

forms of nitroglycerin are not considered hazardous waste because they do not exhibit this

reactivity characteristic.[1] Despite this federal guidance, state and local regulations may vary,
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with some jurisdictions still classifying medicinal nitroglycerin as hazardous waste. Therefore, a

cautious approach is recommended.

Key Experimental Protocols for Nitroglycerin Disposal
While specific experimental protocols for the chemical neutralization of nitroglycerin in a

laboratory setting are not commonly provided due to its potential hazards, the primary protocol

for disposal revolves around waste segregation and management as outlined below.

Data on Nitroglycerin Waste Classification
Waste Classification Regulatory Body Notes

P-listed Hazardous Waste

(P081)

EPA (Resource Conservation

and Recovery Act - RCRA)

Applies to pure, unused

nitroglycerin.[1][2]

Non-Hazardous

Pharmaceutical Waste

EPA Guidance (for medicinal

forms)

Applies to most healthcare

setting-related nitroglycerin

waste that does not exhibit

reactivity.[1]

State-Specific Regulations
Various State Environmental

Agencies

Can be more stringent than

federal regulations, potentially

classifying medicinal

nitroglycerin as hazardous.

Disposal Workflow for Angistat (Nitroglycerin)
The following diagram outlines the decision-making process and steps for the proper disposal

of Angistat (Nitroglycerin) in a laboratory setting.
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Start: Unused/Expired
Angistat (Nitroglycerin)

Confirm Identity:
Is it Nitroglycerin?

Consult Institutional
EHS Department

 Yes

Check State and Local
Regulations

Classified as
Hazardous?

Dispose as P-listed (P081)
Hazardous Waste

 Yes

Dispose as Non-Hazardous
Pharmaceutical Waste

 No

Incinerate at a
Permitted Facility

End of Process
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Disposal workflow for Angistat (Nitroglycerin).
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Section 2: Disposal of Orlistat
Orlistat is generally not considered a hazardous chemical according to the Occupational Safety

and Health Administration (OSHA) Hazard Communication Standard.[3] However, some safety

data sheets indicate that it can be harmful to aquatic life with long-lasting effects, meaning

release into the environment should be avoided.[4]

Key Experimental Protocols for Orlistat Disposal
Similar to nitroglycerin, there are no specific chemical neutralization protocols for Orlistat in a

standard laboratory setting. The focus is on proper segregation and disposal as non-hazardous

pharmaceutical waste.

Data on Orlistat Waste Classification
Waste Classification Regulatory Body Notes

Non-Hazardous Chemical OSHA
Not considered hazardous

under 29 CFR 1910.1200.[3]

Aquatic Hazard
GHS Classification (in some

SDS)

May be harmful to aquatic life

with long-lasting effects.[4]

General Pharmaceutical Waste
Local and Environmental

Regulations

Should be disposed of in

accordance with local

regulations for non-hazardous

pharmaceuticals.[3][5]

Disposal Workflow for Orlistat
The following diagram illustrates the recommended disposal procedure for Orlistat.
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Start: Unused/Expired
Orlistat

Confirm Identity:
Is it Orlistat?

Consult Safety Data Sheet (SDS)
and Institutional EHS

 Yes

Segregate as Non-Hazardous
Pharmaceutical Waste

Collect in a Designated,
Labeled Waste Container

Do Not Dispose Down
the Drain

Dispose Through a Licensed
Waste Disposal Company

End of Process
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Disposal workflow for Orlistat.
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General Recommendations for Laboratory
Pharmaceutical Waste
For both substances, and for any pharmaceutical waste in a laboratory setting, the following

best practices should always be followed:

Do not flush expired or unused medications down the toilet or pour them down the sink, as

this can contaminate waterways.[6][7]

Segregate pharmaceutical waste from other chemical and biological waste streams.

Use clearly labeled, sealed containers for waste collection.

Consult your institution's EHS department for specific guidance and to arrange for pickup by

a licensed hazardous waste disposal company.

Maintain accurate records of all disposed chemical waste as required by regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of "Angiostat": A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168228#angiostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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